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Compound of Interest

Compound Name: Brethaire

Cat. No.: B7804137

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety and logistical information for the handling of Brethaire,
the brand name for the active ingredient terbutaline sulfate.[1][2][3] Adherence to these
protocols is essential for ensuring a safe laboratory environment and the integrity of your
research.

Product Overview
 Active Ingredient: Terbutaline Sulfate

e Chemical Class: Beta-2 Adrenergic Agonist[2][4]

e Primary Use: Bronchodilator for the treatment of asthma, bronchitis, and emphysema.[1][2]

[5]
o Available Forms: Tablets, injectable solutions, and metered-dose inhalers.[1][2]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling terbutaline sulfate in a laboratory setting,
particularly when there is a risk of generating dust, aerosols, or splashes.[6][7]
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PPE Category Specification Rationale

Tightly fitting safety goggles

with side-shields (conforming Protects against eye irritation
to EN 166 or NIOSH from dust or splashes.[6][8]
standards).[7]

Eye Protection

] Chemically resistant gloves Prevents skin contact, which
Hand Protection ) ) o
(inspected prior to use).[6][7] can cause irritation.[6][8]

Laboratory coat. For large ) o
_ _ _ Protects against contamination
Body Protection spills, a full suit may be )
of personal clothing.
necessary.[6]

Use in a well-ventilated area. If

dust or aerosols are ] ) )
Prevents inhalation, which can

Respiratory Protection generated, an
be harmful.[6][8]

approved/certified dust

respirator is required.[6][9]

Handling and Storage Protocols

Proper handling and storage are crucial to maintain the chemical's stability and prevent
accidental exposure.

Handling:

Avoid contact with skin and eyes.[7]

Do not breathe dust or aerosols.[9]

Handle in accordance with good industrial hygiene and safety practices.[9]

Wash hands thoroughly after handling.[8][10]

Use in a well-ventilated area or with local exhaust ventilation.[6][9]

Storage:
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o Keep container tightly closed in a dry and well-ventilated place.[7][9]
» Store at room temperature, away from heat and direct light.[5][9]

o Store away from incompatible materials such as strong oxidizing agents.[6][9]

Accidental Exposure and Spill Response

Immediate and appropriate action is critical in the event of accidental exposure or a spill.

Exposure Route First Aid Measures

Immediately wash the affected area with plenty
) of water and non-abrasive soap.[6] Remove
Skin Contact ) ) o )
contaminated clothing.[11] If irritation persists,

seek medical attention.[6]

Immediately flush eyes with plenty of water for

at least 15 minutes, holding eyelids apart.[11]
Eye Contact ]

Remove contact lenses if present and easy to

do.[8] Seek medical attention.[6]

Move the individual to fresh air and keep them
Inhalation at rest in a comfortable position for breathing.[8]

Seek immediate medical attention.[6]

) Do NOT induce vomiting.[6] Rinse mouth with
Ingestion . _ . _
water.[11] Seek immediate medical attention.[6]

Spill Cleanup:

o Small Spills: Moisten the spill with water to prevent dust formation.[11] Use a shovel to
transfer the material to a suitable waste disposal container.[6] Clean the spill area with water.
[11]

o Large Spills: Evacuate the area. Wear full protective equipment, including a self-contained
breathing apparatus.[6] Prevent the spill from entering drains.[9] Contain and collect the
material for disposal.
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Disposal Plan

All waste materials should be handled as hazardous waste and disposed of in accordance with
local, state, and federal regulations.[10] Do not pour waste down drains or sewers.[11]
Contaminated packaging should be treated as hazardous waste.[11]

Experimental Workflow and Safety Checkpoints

The following diagram outlines a typical workflow for handling terbutaline sulfate in a research
setting, with integrated safety checkpoints.
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Standard Operating Procedure for Terbutaline Sulfate.
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Terbutaline Sulfate Signaling Pathway

Terbutaline sulfate acts as a selective beta-2 adrenergic agonist. Its mechanism of action
involves the following signaling cascade to induce bronchodilation.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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